2-hydroxy-N-[(2-methylphenyl)methyl]ethane-1-sulfonamide

• IUPAC Name: 2-hydroxy-N-[(2-methylphenyl)methyl]ethanesulfonamide
• InChI: InChI=1S/C10H15NO3S/c1-9-4-2-3-5-10(9)8-11-15(13,14)7-6-12/h2-5,11-12H,6-8H2,1H3
• InChI Key: SQTRDZRDQQCFOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNS(=O)(=O)CCO
• Molecular Formula: C10H15NO3S
• Molecular Weight: 229.30 g/mol

Description

2-hydroxy-N-[(2-methylphenyl)methyl]ethane-1-sulfonamide, also known as celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation. Celecoxib was approved by the US Food and Drug Administration (FDA) in 1998 and has been used for the treatment of osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and acute pain.

Scientific Research Applications

Surface-Active Properties

Research into sulfobetaine-type zwitterionic gemini surfactants, which may share structural features with 2-hydroxy-N-[(2-methylphenyl)methyl]ethane-1-sulfonamide, highlights their synthesis and examination of surface-active properties. These compounds show varying solubility and critical micelle concentrations (CMCs) that depend on hydrocarbon chain length, providing insight into their potential use in industrial and pharmaceutical applications for modifying surface tension and creating micelles (Yoshimura et al., 2006).

Molecular Crystal Formation

The ability of certain hydroxyphenyl ethane derivatives to form molecular crystals with sulfoxides has been explored. Such studies offer a foundation for understanding the crystalline structures of complex organic molecules and their applications in materials science and drug formulation (Sato et al., 1999).

Environmental Decontamination

Investigations into the reactivity of iron(II)-activated peroxydisulfate with sulfoxides, including the generation of sulfate radicals and their implications for environmental decontamination, have been conducted. This research is critical for developing methods to mitigate pollution and understand the chemical mechanisms underlying environmental remediation processes (Wang et al., 2018).

Synthetic Organic Chemistry

The synthesis of low molecular weight vinylsulfones and vinylsulfonamides, which may relate to the chemical family of 2-hydroxy-N-[(2-methylphenyl)methyl]ethane-1-sulfonamide, underscores their significance in synthetic organic chemistry. These compounds have wide-ranging biological activities and are used in various synthetic reactions, illustrating the chemical versatility and potential pharmacological applications of sulfone and sulfonamide derivatives (2020).

Computational Chemistry

Studies on the interaction energies and hydrogen bond networking in complexes, such as those involving 1,2-ethanediol and dimethyl sulfoxide, provide valuable computational insights into the molecular interactions and bonding mechanisms of sulfone derivatives. This research aids in the design of new materials and molecules with tailored properties for various scientific and industrial purposes (Vergenz et al., 2003).